Cas no 2098130-45-9 (5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione)

• Product Name: 5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• CAS No: 2098130-45-9
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 4775834
• Update Time: 2025-08-05

5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione
• 5-(2-aminoethyl)-2-methyl-4,6,7,7a-tetrahydro-3aH-pyrrolo[3,4-c]pyridine-1,3-dione
• 5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione

• Inchi： 1S/C10H17N3O2/c1-12-9(14)7-2-4-13(5-3-11)6-8(7)10(12)15/h7-8H,2-6,11H2,1H3
• InChI Key： YPQIFXAXTXGOSJ-UHFFFAOYSA-N
• SMILES： O=C1C2CCN(CCN)CC2C(N1C)=O

Computed Properties

• Exact Mass: 211.132076794 g/mol
• Monoisotopic Mass: 211.132076794 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 66.6
• Molecular Weight: 211.26

Additional information on 5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione

5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione: A Comprehensive Overview

5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is a complex organic compound with the CAS registry number 2098130-45-9. This compound belongs to the class of pyrrolopyridines, which are bicyclic structures combining a pyrrole and a pyridine ring. The presence of the aminoethyl group and the methyl substituent introduces unique chemical properties that make this compound a subject of interest in various research domains.

The molecular structure of 5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is characterized by a fused bicyclic system with two nitrogen atoms. The aminoethyl group at position 5 and the methyl group at position 2 play significant roles in determining the compound's reactivity and biological activity. Recent studies have highlighted its potential as a building block in medicinal chemistry, particularly in the development of bioactive molecules.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione through various methodologies. These include catalytic asymmetric synthesis and microwave-assisted reactions, which have improved the yield and purity of the compound. The ability to synthesize this compound in large quantities has facilitated its exploration in diverse applications.

In the field of pharmacology, 5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione has shown promising results as a potential drug candidate. Its ability to interact with specific biological targets, such as G-protein coupled receptors (GPCRs), has been extensively studied. Researchers have reported that this compound exhibits selective agonistic activity towards certain subtypes of GPCRs, making it a valuable tool in drug discovery programs targeting neurological disorders.

Moreover, the compound's unique electronic properties make it an attractive candidate for applications in materials science. Its ability to form stable coordination complexes with metal ions has been leveraged in the development of novel materials for catalysis and sensing applications. Recent studies have demonstrated its potential as a ligand in homogeneous catalysis for organic transformations.

The structural versatility of 5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione also extends to its use as an intermediate in the synthesis of more complex molecules. Its reactivity under various reaction conditions allows chemists to build intricate architectures with precision. This has led to its incorporation into libraries of compounds for high-throughput screening in pharmaceutical research.

In conclusion, 5-(2-Aminoethyl)-2-methylhexahydro-1H-pyrrolo[3,4-c]pyridine-1,3(2H)-dione is a multifaceted compound with significant potential across multiple disciplines. Its unique chemical properties and versatile structure continue to drive innovative research directions. As advancements in synthetic methods and biological screening technologies progress, this compound is poised to play an increasingly important role in both academic and industrial settings.